Journal Name:Journal of Polymer Engineering
Journal ISSN:0334-6447
IF:1.624
Journal Website:http://www.degruyter.com/view/j/polyeng
Year of Origin:0
Publisher:Walter de Gruyter GmbH
Number of Articles Per Year:107
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Polymer Engineering ( IF 1.624 ) Pub Date: 2022-11-16 , DOI:
10.1108/ijcst-06-2020-0083
Purpose
Fabric has complicated anisotropic mechanical behavior because of the woven pattern and complex physical properties. However, most current fabric simulation models are not satisfied because the models are usually geometrical models with stiffness parameters.
Design/methodology/approach
In this paper, the authors present a modeling technique to simulate fabric with Riemann manifold. The proposed nonlinear model is formed with ridge wave-curved surface based on the Riemann zero curvature, and the authors develop a solution to conserve the surface area. It decomposes the m × n matrix constituting the fabric into several batches and processes the fabric dots in batches. In this model, the distance between any two adjacent particles of the fabric's is assumed to be equal, and the area of the curved surface is always constant, and the inclination and decay of the ridge wave-curved surface are also considered.
Findings
As the result, the simulated shape is lifelike. In time cost performance, the model improves the efficiency of the fabric styling and meets the requirements of real-time simulation.
Originality/value
The proposed nonlinear model is formed with ridge wave-curved surface based on the Riemann zero curvature, and the authors develop a solution to conserve the surface area.
Journal of Polymer Engineering ( IF 1.624 ) Pub Date: 2022-11-04 , DOI:
10.1108/ijcst-06-2021-0081
Purpose
This study examined the wear comfort and thermal insulation properties of Al2O3/graphite particle-imbedded sheath/core and dispersed fabrics via a thermal manikin experiment.
Design/methodology/approach
Al2O3/graphite sheath/core and dispersed polyethylene terephthalate (PET) yarn (POY 120d/24f) were spun using a pilot melt bi-component conjugated spinning machine, which was texturized as 75d/24f on the belt-type texturing machine. The woven fabric specimens were made using nylon 70d/34f in the warp with three types of weft yarn: Al2O3/graphite sheath/core, dispersed and regular PET yarns. Thermal insulation properties were measured and compared in terms of the heat retention rate (I) by KES-F7 apparatus and the maximum surface temperature by light heat emission equipment, as verified by the emissivity of various fabric specimens by far-infrared ray experiment. In addition, this study examined the thermal insulation (Clo value) characteristics of the clothes made of Al2O3/graphite sheath/core and dispersed fabrics using a thermal manikin apparatus, which were compared with the properties of regular PET clothing.
Findings
The thermal insulation of the dispersed fabric was superior to that of the sheath/core fabric, which was tentatively attributed to the higher emissivity of the dispersed yarn with Al2O3/graphite particles distributed over the whole yarn cross-section than that from the core of the sheath/core yarn. This result for the clothing measured using a thermal manikin was consistent with the higher heat retention rate (I) and the maximum surface temperature of the dispersed fabric than that of the sheath/core fabric. In addition, the thermal insulation of the dispersed and sheath/core fabrics was superior to that of the regular PET fabric, which revealed that the Al2O3/graphite particles imbedded in the dispersed and sheath/core yarns exerted a greater effect on the heat storage and release characteristics compared to that of the TiO2 particles in regular PET yarn. The Clo values of the dispersed and sheath/core fabrics under the light-on condition were much higher than those under the light-off condition, and furthermore, the difference of the Clo value between the sheath/core and regular PET fabrics under light-on condition was approximately 1.7 times greater than that under the light-off condition. These results revealed that the far-infrared rays emitted from the Al2O3/graphite particles imbedded in the sheath/core and dispersed yarns enhance the heat storage and release characteristics from the fabric under the light-on condition, i.e. under the sunlight.
Originality/value
The previously examined thermal wear comfort properties of the various inorganic particle-imbedded fabrics were measured with the fabric state, not clothing, which could not provide objective data related to the actual wearing performance of clothing.
Journal of Polymer Engineering ( IF 1.624 ) Pub Date: 2023-04-21 , DOI:
10.1108/ijcst-10-2022-0147
Purpose
The textile industry has consumed large quantities of water and discharged large volumes of wastewater in the dyeing process. The study aims to characterize self-dyed silk with Rhodamine B (RhB) for fashion applications to reduce textile hazards to the environment and increase the added value of silk.
Design/methodology/approach
Bombyx mori was fed with RhB-colored mulberry leaves (1500 ppm). The effects of self-dyeing were investigated via color strength K/S, Fourier-transform infrared spectroscopy (FT-IR), scanning electron microscope, X-ray diffraction, tensile strength, color fastness to washing, rubbing, perspiration and light.
Findings
Self-dyed silk possesses effective coloration and impressive color fastness (4–5/5), higher crystalline index (CrI) (73.26 ± 2.28%), less thermal stability and tenacity, slight change in amino acid composition compared with the pristine and no existence of harmful aromatic azo amines and arylamine salts.
Practical implications
The application of self-dyed silk with RhB dye has expanded new technology into fashion industry, contributing partly to economic growth and adding value to silk in the global supply chain. Besides, the self-dyeing will yield practical values in the reduction of dyeing discharge in textile industry.
Originality/value
Self-dyed silk was characterized for textile applications in comparison with pristine silk in terms of color strength and fastness as well as determined its polymeric properties relating to crystallinity, morphology, chemical composition, tensile properties and thermal stability which have not been investigated before.
Journal of Polymer Engineering ( IF 1.624 ) Pub Date: 2022-08-24 , DOI:
10.1108/ijcst-05-2021-0069
Purpose
At present, the research on energy consumption of human clothing mainly focuses on behavior observation method, questionnaire survey method, heart rate monitoring method and electronic motion sensor, etc. In order to solve the problem of energy consumption caused by clothing with different characteristics, an identification method of energy consumption for different types of clothing was proposed.
Design/methodology/approach
The model robot was designed to reproduce the motion state by simulating the human body in the working mode, and the protective energy consumption test platform was built. In order to explore the influence of different characteristics of clothing on the energy consumption of equipment system, orthogonal experiments were carried out on the model robot experimental platform, and a mathematical model for predicting the energy consumption of clothing based on Tabu search algorithm to optimize support vector machine regression (TS-SVR) optimized by tabu algorithm was proposed.
Findings
Compared with three regression prediction algorithms, the accuracy of the model was quantified by the determination coefficient and root mean square error according to the predicted value of the model and the actual value of the experiment. The results showed that the model based on TS-SVM can predict the energy consumption of human body more accurately.
Originality/value
Based on TS-SVR model, it can well predict the relationship between clothing with different characteristics and physical energy consumption, and can accurately evaluate the clothing grade of different characteristics.
Journal of Polymer Engineering ( IF 1.624 ) Pub Date: 2022-05-31 , DOI:
10.1108/ijcst-01-2022-0015
Purpose
In recent times, stretch denim garments have become very popular amongst consumers as the garment is able to provide body fit and body comfort at the same time. The purpose of this study is to investigate the effect of abrasion on the change in surface appearance, mass loss and ultimate tensile properties of the stretch denim fabric in different directions (warp, weft and biased).
Design/methodology/approach
After abrading the fabrics in three different directions (warp, weft and biased), the loss in ultimate tensile properties, mass loss and surface appearance has been investigated in the respective directions of abrasion (warp, weft and biased). The study also encompasses the effect of different types of stretch yarn with varying levels of elastane content on such unidirectional abrasive damage.
Findings
It is seen that with the same level of abrasion cycles, the fabric's response in terms of mass loss and loss in ultimate tensile properties are different in different directions. The mass loss due to abrasion in biased direction is found to be minimum. The loss in ultimate tensile properties due to abrasion was highest in the weft direction. It is also found that the higher mass loss due to abrasion does not always result in a greater loss in ultimate tensile properties. The composition and the structure of the weft yarn significantly affected the extent of the mass loss and the loss in ultimate tensile properties during abrasive damage.
Originality/value
The impact of abrasive damage in terms of mass loss and loss in tensile strength along the different directions of denim fabric has not been explored till date. Abrasion of fabric can be done both in multi-direction (Lissajous motion) as well as in uni-direction (linear motion). The multidirectional abrasion provides a holistic or comprehensive idea of the fabric's response to the abrasive damage but does not take into consideration the fabric's anisotropic response to the abrasive damage. Most of the earlier investigation related to abrasive damage of denim fabric has been done in instruments where the motion of the abrader is multidirectional (Lissajous) in nature. For greater depth of understanding about the fabric performance under abrasive damage along the various direction (warp, weft and biased), unidirectional abrasion is conducted in this study.
Journal of Polymer Engineering ( IF 1.624 ) Pub Date: 2022-08-09 , DOI:
10.1108/ijcst-08-2021-0118
Purpose
It is desirable that shape appeal in craft design takes people's cultural and emotional influencers into consideration. Five Royal Lords worship, prevalent in the southwest coastal part of Taiwan and a source of religious and spiritual support to the local residents, offers such a shape appeal. This study takes the design of Taiwan's cultural handicrafts as the main point of discussion and uses Kansei engineering with semantic technique to promote the linkage between shape and the mental image of the Five Royal Lords' headwear. There are only two types of traditional headwear for the Five Royal Lords: the Imperial Crown and Lord Crown, despite the different personal characteristics of the five deities. This study aims to design a crown for each that matches their individuality.
Design/methodology/approach
In the first stage of the research process, the Kawakita Jiro method was used to arrive at appropriate descriptions representative of the deities' individuality. Fuzzy set theory was then applied to convert the relationship between the representative descriptions and headwear shape features into a quantitative one, after which the headwear could be redesigned and validated.
Findings
The study results show that: (1) analysis of the relationship between shape features and representative deity descriptions offered guidance to the redesign. (2) A method combining fuzzy theory and description terms could generate quantitative data that helped to provide design suggestions and result validation, supporting both scientific rationality and designers' sensibility. (3) The validation revealed that the redesigned headwear was better than the original headwear.
Originality/value
The study successfully established a design and development process featuring collaboration by folklore experts, designers, craftspeople and worshippers, and helping to promote new cultural product development. The success of the research process can serve as a reference to the development of other different products with shape features.
Journal of Polymer Engineering ( IF 1.624 ) Pub Date: 2022-06-14 , DOI:
10.1108/ijcst-10-2021-0148
Purpose
The paper aims to build a finite element simulation model for pilling of polyester hairiness on the fabric to study the effects of hairiness performance on pilling and reveal pilling mechanisms.
Design/methodology/approach
The finite element simulation model of pilling of polyester hairiness was established by ABAQUS. Polyester hairiness was treated as elastic thin rod, which was divided by two-node linear three-dimensional truss element. The effects of hairiness elastic modulus, hairiness friction coefficient and hairiness diameter on frictional dissipation energy, strain energy and kinetic energy produced by pilling have been studied. The analysis solution values were compared with the finite element simulation results, which was used to verify finite element simulation.
Findings
The paper provides new insights about how to reveal pilling mechanisms of polyester hairiness with different performance. Comparing finite element simulation results with analysis solutions shows that the fitness is greater than 0.96, which verifies finite element simulation. Larger hairiness elastic modulus gives rise to higher friction dissipation energy and strain energy of hairiness but lower kinetic energy. Increasing friction coefficient enhances friction dissipation and strain energy of hairiness. However, kinetic energy decreases with the increase of friction coefficient. Hairiness diameter also has an important effect on hairiness entanglement and pilling. Increasing hairiness diameter can decrease friction dissipation energy but enhance strain energy and kinetic energy.
Research limitations/implications
Finite element simulation was verified by analysis solutions. The solutions include friction dissipation energy, strain energy and kinetic energy, which cannot measured b experiment. Therefore, researchers are encouraged to simulate pilling to obtain pilling grades, which be compared with experiment results.
Originality/value
Pilling of polyester hairiness was simulated by ABAQUS. This method makes pilling process visualization, and pilling mechanisms was revealed from non-linear dynamics.
Journal of Polymer Engineering ( IF 1.624 ) Pub Date: 2022-09-27 , DOI:
10.1108/ijcst-01-2022-0014
Purpose
The purpose of this paper is to understand compression garment in the area of medical industry, compression garments were used initially for patients with circulatory problems. External pressure was created by compression garments on the body surface which prevents blood clots, leg swelling and improves venous hemodynamics.
Design/methodology/approach
Compression rehabilitation is a significant element in the effective management of lower limb problems of people associated with venous, lymphatic, fat disorders like lipoedema.
Findings
Compression garments have been attributed primarily for the increase in blood flow, improvement in recovery, reduction in muscle vibration that increase stability, improvement in thermoregulation, decrease in muscle pain, elimination of blood lactate and creatine kinase after exercise.
Originality/value
Compression garments are extraordinary clothes that contain elastomeric yarns or fibers that are responsible for applying significant mechanical pressure on the required body surface for compressing, stabilizing and supporting underlying tissues.
Journal of Polymer Engineering ( IF 1.624 ) Pub Date: 2023-01-13 , DOI:
10.1108/ijcst-03-2022-0045
Purpose
The emergence of smart wearables using clothing as a technology platform is a significant milestone with considerable implications for industrial convergence, creating new value for fashion. This paper aimed to present a premeditated prototype to integrate a human activity recognition (HAR) system into outdoor clothing.
Design/methodology/approach
For the development of wearable HAR (WHAR) clothing, this paper explored three subject areas: fashion design related to the structural feature of the clothing platform, electronics related to wearable circuits and modules design and graphic user interface design related to smartphone application development.
Findings
For WHAR functions in outdoor terrains, the coexistence of accelerometer–gyroscope sensing and distance-sensing could be practical to surpass the technological limitation of activity and posture recognition with gyro sensors highly depending on the changes of acceleration and angles.
Research limitations/implications
Through the vital sign check and physical activity–change recognition function, this study's WHAR system allows users to check their health by themselves and avoid overwork. A quick rescue is possible manually and automatically in a dangerous situation by notifying others. Thus, it can help protect users' health and safety (life).
Originality/value
This study designed the modularization of HAR functions generally installed in indoor medical spaces. Through the approach, smart clothing–embracing WHAR systems optimized for health and safety care for outdoor environments was pursued to diversify expensive roles of clothing for technological applications.
Journal of Polymer Engineering ( IF 1.624 ) Pub Date: 2022-08-11 , DOI:
10.1108/ijcst-10-2021-0156
Purpose
In order to study whether far-infrared fabrics can be used as a garment for breast cancer patients, or as an adjuvant rehabilitation underwear for breast cancer patients after postoperative radiotherapy and chemotherapy, to eliminate tissue edema. To explore the effect of different far-infrared fabrics on the proliferation and invasion of breast cancer cells as a basic in vitro study.
Design/methodology/approach
Six kinds of fabrics of the same specification with different far-infrared nanoparticles were selected. MCF7 and Bcap37 breast cancer cells were used to study the effect of far-infrared fabrics on cell proliferation and invasion. Six kinds of far-infrared fabrics were used to culture breast cancer cells and explore their effects on breast cancer cell growth and the difference between different far-infrared fabrics.
Findings
It is found that the far-infrared emissivity of six kinds of fabrics are different, among which tea carbon fabric is the highest, followed by volcanic fabric, graphene fabric and biomass graphene fabric are the lowest. The results show that the far-infrared fabrics can significantly inhibit the proliferation and invasion of breast cancer cells, the higher the far-infrared emissivity is, and the longer the time of far-infrared radiation, the more significant the inhibition effect is.
Originality/value
Far-infrared fabrics can inhibit proliferation and invasion of breast cancer cells in vitro. Therefore, far-infrared fabrics can be used for adjuvant rehabilitation of breast cancer patients. This conclusion provides a basis for the application of far-infrared functional fabrics in the medical field. This conclusion provides a basis for the application of far-infrared functional fabrics in medical field.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | POLYMER SCIENCE 高分子科学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
7.60 | 20 | Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
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